4-(4-fluorophenyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1H-pyrrole-2-carboxamide

• IUPAC Name: 4-(4-fluorophenyl)-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyrrole-2-carboxamide
• InChI: InChI=1S/C18H17FN4O2/c19-14-3-1-12(2-4-14)13-7-17(20-8-13)18(24)22-15-9-21-23(10-15)16-5-6-25-11-16/h1-4,7-10,16,20H,5-6,11H2,(H,22,24)
• InChI Key: BXRFGWGPJPGCFE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CC(=CN3)C4=CC=C(C=C4)F
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol

Description

4-(4-fluorophenyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1H-pyrrole-2-carboxamide is a useful research compound. Its molecular formula is C18H17FN4O2 and its molecular weight is 340.358. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Palladium-catalyzed carbon−sulfur bond formation techniques have been refined for the synthesis of complex molecules, showcasing the compound's role in developing new synthetic methodologies. The modified Migita reaction conditions exemplify this, providing efficient pathways for synthesizing compounds with potential pharmaceutical applications (Norris & Leeman, 2008).

Biological Applications and Potential Therapeutic Uses

• Research into substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides revealed potent and selective Met kinase inhibitors. This class of compounds, including structures similar to the queried compound, has shown promise in oncology, particularly in inhibiting tumor growth in Met-dependent models (Schroeder et al., 2009).

Chemical Interactions and Mechanistic Insights

• The feasibility of nucleophilic displacement for synthesizing radiolabeled compounds, such as N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, demonstrates the compound's utility in developing PET radiotracers for studying cannabinoid receptors. This highlights its potential application in neurological research and drug development (Katoch-Rouse & Horti, 2003).

Material Science and Engineering Applications

• The synthesis and characterization of new diphenylfluorene-based aromatic polyamides derived from related chemical structures underscore the compound's relevance in material science, particularly in creating new polymers with desirable thermal and mechanical properties (Hsiao, Yang, & Lin, 1999).